Cas no 1292766-21-2 (Pierreione B)

Pierreione B structure
Pierreione B structure
Product Name:Pierreione B
CAS No:1292766-21-2
MF:C26H28O7
MW:452.496328353882
CID:837284
PubChem ID:52951514
Update Time:2025-04-19

Pierreione B Chemical and Physical Properties

Names and Identifiers

    • Pierreione B
    • 7-[4-[(2R)-2,3-Dihydroxy-3-methylbutoxy]-3-methoxyphenyl]-2,2-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-6-one
    • [ "" ]
    • CHEMBL1773673
    • 7-(4-{[(2R)-2,3-dihydroxy-3-methylbutyl]oxy}-3-methoxyphenyl)-2,2-dimethyl-2H,6H-pyrano[3,2-g]chromen-6-one
    • HY-N3065
    • Q27136544
    • 1292766-21-2
    • CHEBI:68048
    • 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one, 7-[4-[(2R)-2,3-dihydroxy-3-methylbutoxy]-3-methoxyphenyl]-2,2-dimethyl-
    • DTXSID801108928
    • CS-0023142
    • 3'-methoxy-4'-(2R,3-dihydroxy-3-methylbutoxyl)-3'',3''-dimethylpyrano-(6,7)-isoflavone
    • AKOS032961802
    • 7-[4-[(2R)-2,3-dihydroxy-3-methylbutoxy]-3-methoxyphenyl]-2,2-dimethylpyrano[3,2-g]chromen-6-one
    • DA-56859
    • 7-[4-[(2R)-2,3-Dihydroxy-3-methylbutoxy]-3-methoxyphenyl]-2,2-dimethyl-2H,6H-benzo[1,2-b:5,4-ba(2)]dipyran-6-one
    • Inchi: 1S/C26H28O7/c1-25(2)9-8-16-10-17-21(12-20(16)33-25)31-13-18(24(17)28)15-6-7-19(22(11-15)30-5)32-14-23(27)26(3,4)29/h6-13,23,27,29H,14H2,1-5H3/t23-/m1/s1
    • InChI Key: RDXLWAJRBPKMPD-HSZRJFAPSA-N
    • SMILES: O1C2C=C3C(C(C(=CO3)C3C=CC(=C(C=3)OC)OC[C@H](C(C)(C)O)O)=O)=CC=2C=CC1(C)C

Computed Properties

  • Exact Mass: 452.18400
  • Monoisotopic Mass: 452.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 786
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.4A^2
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 647.8±55.0 °C at 760 mmHg
  • Flash Point: 218.5±25.0 °C
  • PSA: 98.36000
  • LogP: 4.16340
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

Pierreione B Security Information

Pierreione B Pricemore >>

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